![molecular formula C22H17N3O2S B5968700 N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide](/img/structure/B5968700.png)
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide
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Overview
Description
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide, also known as QNZ, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. QNZ belongs to the class of quinazoline compounds and has been investigated for various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Mechanism of Action
The mechanism of action of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide involves the inhibition of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation, immunity, and cell survival. This compound binds to the NF-κB essential modulator (NEMO) protein, preventing its interaction with the IκB kinase (IKK) complex and subsequent activation of NF-κB. This results in the downregulation of NF-κB target genes, leading to the anti-inflammatory, anti-tumor, and anti-viral effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cytokine production, induction of apoptosis, and cell cycle arrest. In cancer cells, this compound has been found to inhibit the expression of genes involved in cell proliferation and survival, leading to a reduction in tumor growth. Additionally, this compound has been shown to induce autophagy, a process that promotes cell death in cancer cells. In viral infections, this compound has been found to inhibit viral replication by blocking the expression of viral proteins and interfering with viral entry into host cells.
Advantages and Limitations for Lab Experiments
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has several advantages for lab experiments, including its high potency and specificity for NF-κB inhibition. Additionally, this compound has been shown to have low toxicity in normal cells, making it a promising candidate for therapeutic use. However, this compound has several limitations, including its poor solubility in water and instability in physiological conditions. These factors can affect the bioavailability and efficacy of this compound in vivo.
Future Directions
There are several future directions for N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide research, including the development of more stable and bioavailable derivatives, investigation of this compound in combination with other anti-cancer or anti-viral agents, and exploration of this compound in other disease models. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-tumor effects of this compound, as well as its potential side effects and toxicity in vivo.
In conclusion, this compound is a promising compound with potential therapeutic applications in cancer, viral infections, and inflammatory disorders. Its mechanism of action involves the inhibition of NF-κB, and it has been shown to have various biochemical and physiological effects. While this compound has several advantages for lab experiments, it also has limitations that need to be addressed. Future research on this compound will provide valuable insights into its therapeutic potential and pave the way for the development of new drugs for the treatment of various diseases.
Synthesis Methods
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide can be synthesized through a multi-step process involving the reaction of 2-mercaptoacetamide with 4-(4-oxo-3,4-dihydroquinazolin-2-yl)aniline in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain this compound as a white solid.
Scientific Research Applications
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, viral infections, and inflammatory disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, this compound has been investigated for its anti-viral properties, particularly against HIV-1 and hepatitis C virus. In inflammatory disorders, this compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Properties
IUPAC Name |
N-[4-(4-oxo-3H-quinazolin-2-yl)phenyl]-2-phenylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O2S/c26-20(14-28-17-6-2-1-3-7-17)23-16-12-10-15(11-13-16)21-24-19-9-5-4-8-18(19)22(27)25-21/h1-13H,14H2,(H,23,26)(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZJZSESQXPQOSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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